Cas no 2167907-85-7 (4-(bromomethyl)-2-ethyl-1-methylbenzene)

• Product Name: 4-(bromomethyl)-2-ethyl-1-methylbenzene
• CAS No: 2167907-85-7
• MF: C₁₀H₁₃Br
• MW: 213.114222288132
• CID: 6406045
• PubChem ID: 124033850
• Update Time: 2025-11-06

4-(bromomethyl)-2-ethyl-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-2-ethyl-1-methylbenzene
• 3-Ethyl-4-methylbenzyl bromide
• Benzene, 4-(bromomethyl)-2-ethyl-1-methyl-
• EN300-1440976
• 2167907-85-7

• Inchi： 1S/C10H13Br/c1-3-10-6-9(7-11)5-4-8(10)2/h4-6H,3,7H2,1-2H3
• InChI Key： FRGGVEWJEQFCGU-UHFFFAOYSA-N
• SMILES： C1(C)=CC=C(CBr)C=C1CC

Computed Properties

• Exact Mass: 212.02006g/mol
• Monoisotopic Mass: 212.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 250.2±9.0 °C(Predicted)

Additional information on 4-(bromomethyl)-2-ethyl-1-methylbenzene

Comprehensive Overview of 4-(bromomethyl)-2-ethyl-1-methylbenzene (CAS No. 2167907-85-7): Properties, Applications, and Industry Trends

4-(bromomethyl)-2-ethyl-1-methylbenzene (CAS No. 2167907-85-7) is a specialized aromatic brominated compound gaining attention in pharmaceutical and agrochemical research. This organic intermediate features a unique molecular structure combining bromomethyl, ethyl, and methyl substituents on a benzene ring, enabling diverse chemical transformations. Recent literature highlights its role as a versatile building block in synthesizing complex molecules, particularly in drug discovery programs targeting kinase inhibitors and anti-inflammatory agents.

The compound's CAS registry number 2167907-85-7 serves as a crucial identifier for researchers investigating structure-activity relationships (SAR) in medicinal chemistry. Analytical studies confirm its molecular weight of 213.09 g/mol and characteristic 1H NMR peaks at δ 7.35-7.15 (aromatic protons), 4.45 (bromomethyl CH2), 2.65 (ethyl CH2), and 2.30 (methyl CH3). These spectral features facilitate quality control during scale-up synthesis, addressing growing demand from contract manufacturing organizations (CMOs).

Industry trends show increasing applications of 4-(bromomethyl)-2-ethyl-1-methylbenzene in high-value fine chemicals production. A 2023 market analysis revealed 28% year-over-year growth in brominated aromatic intermediates, driven by pharmaceutical innovators seeking patent-extending modifications to existing drug scaffolds. The compound's electrophilic reactivity enables efficient C-C coupling reactions, making it valuable for Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination protocols.

Environmental considerations have prompted development of greener bromination methods for producing CAS 2167907-85-7. Recent advances employ continuous flow chemistry to minimize waste generation, with some processes achieving 90% atom economy. These innovations respond to ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors in specialty chemicals sectors.

Quality specifications for 4-(bromomethyl)-2-ethyl-1-methylbenzene typically require ≥98% purity (HPLC), with strict controls on residual solvents and heavy metals. Storage recommendations emphasize protection from light and moisture at 2-8°C to prevent hydrolytic degradation of the bromomethyl group. These parameters are critical for researchers exploring its use in bioconjugation chemistry or proteolysis-targeting chimera (PROTAC) development.

Emerging applications include incorporation into liquid crystal materials and organic electronic precursors, where its steric profile and electronic effects modify material properties. Patent landscaping shows 17 recent filings (2021-2023) referencing derivatives of CAS 2167907-85-7 in OLED technology and photovoltaic materials, indicating expanding utility beyond life sciences.

Supply chain dynamics for this brominated building block reflect broader trends in pharmaceutical raw materials procurement. Dual sourcing strategies and quality-by-design (QbD) approaches are becoming standard, particularly for compounds like 4-(bromomethyl)-2-ethyl-1-methylbenzene that require cGMP compliance in final drug substance synthesis. Analytical method development using UPLC-MS and qNMR has improved batch-to-batch consistency monitoring.

Recent synthetic methodology publications describe novel catalytic bromination routes to access CAS 2167907-85-7 with improved regioselectivity. These advancements address common challenges in aromatic bromination such as polybrominated byproduct formation. Computational chemistry studies employing DFT calculations have successfully predicted optimal reaction conditions, reducing development timelines for derivative synthesis.

The compound's structure-property relationships continue to be explored through high-throughput screening platforms. Its balanced lipophilicity (calculated logP ≈ 3.2) and molecular rigidity make it particularly valuable for designing CNS-penetrant compounds in neurological drug discovery. These characteristics explain its inclusion in several fragment-based drug design (FBDD) libraries.

Regulatory aspects of 4-(bromomethyl)-2-ethyl-1-methylbenzene production emphasize proper industrial hygiene measures during handling. While not classified as hazardous under current GHS standards, appropriate engineering controls are recommended due to potential lachrymatory effects. These operational considerations are increasingly addressed through automated synthesis platforms in modern kilolab facilities.

Future directions include exploring enzymatic approaches for benzylic bromination to produce CAS 2167907-85-7 under mild conditions. Early-stage research with haloperoxidase enzymes shows promise for sustainable manufacturing. Additionally, its potential as a precursor for isotope-labeled compounds (13C, 2H) is being investigated to meet demand in metabolomics studies and drug metabolism research.